1-Lauroyl-2-oleoyl-3-chloropropanediol

• Molecular Formula: C33H61ClO4
• Molecular Weight: 557.3 g/mol
• InChI: InChI=1S/C33H61ClO4/c1-3-5-7-9-11-13-14-15-16-17-18-20-22-24-26-28-33(36)38-31(29-34)30-37-32(35)27-25-23-21-19-12-10-8-6-4-2/h15-16,31H,3-14,17-30H2,1-2H3/b16-15-
• InChIKey: MSPRHCIKCPLJHZ-NXVVXOECSA-N

1-Lauroyl-2-oleoyl-3-chloropropanediol Analytical Standard

1-Lauroyl-2-oleoyl-3-chloropropanediol is a high-purity (≥95.0% HPLC) asymmetric diester of 3-monochloropropane-1,2-diol (3-MCPD), characterized by a C12:0 lauroyl chain at the sn-1 position and a C18:1 oleoyl chain at the sn-2 position . With a molecular formula of C₃₃H₆₁ClO₄ and a molecular weight of 557.29 g/mol , this compound serves as a critical analytical reference standard for the quantification of 3-MCPD diesters in food matrices and biological samples . It is a key member of the 3-MCPD fatty acid ester family, process contaminants formed during high-temperature deodorization of edible oils, and is essential for toxicological risk assessment studies [1].

Standard Type

HPLC-certified analytical standard for 3-MCPD diester quantification

Identity

Asymmetric mixed diester: C12:0 lauroyl (sn-1) and C18:1 oleoyl (sn-2)

Use Context

Calibration in LC-MS/MS methods for food matrices and biological samples

• [1] Seefelder, W., et al. (2008). Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils: significance in the formation of 3-MCPD. Food Additives & Contaminants: Part A, 25(4), 391-400. View Source

Why 1-Lauroyl-2-oleoyl-3-chloropropanediol Is Irreplaceable

Substituting 1-lauroyl-2-oleoyl-3-chloropropanediol with a different 3-MCPD diester (e.g., dipalmitoyl or dioleoyl) or a monoester analogue is scientifically invalid due to well-documented, quantitative differences in enzymatic hydrolysis kinetics, which directly impact bioavailability and toxicological risk assessments [1]. The specific fatty acid composition dictates the rate of 3-MCPD release in intestinal models, with diesters exhibiting a slower, sustained release profile compared to the rapid, near-complete hydrolysis of monoesters [2]. Furthermore, the presence of mixed fatty acid chains (C12:0 and C18:1) confers distinct physicochemical properties—such as differential solubility and ionization behavior in LC-MS/MS analysis—that necessitate the use of an exact matched standard for accurate quantification in complex food matrices [3]. Using a surrogate compound would introduce systematic quantification errors and confound bioavailability studies, as the relative oral bioavailability of 3-MCPD from its diesters has been experimentally determined to be 86% on average compared to free 3-MCPD [4].

Chain mismatch

Substituting with a symmetric diester (e.g., dioleoyl) alters LC retention and MRM transitions, causing quantification bias in complex oils.

Kinetic mismatch

Monoester standards overestimate 3-MCPD release rate (>95% in ~1 min vs sustained diester profile), misrepresenting toxicokinetic exposure.

Grade mismatch

“Research grade” 3-MCPD diesters lack certified HPLC purity and validated identity, compromising calibration accuracy for regulatory testing.

• [1] Seefelder, W., et al. (2008). Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils: significance in the formation of 3-MCPD. Food Additives & Contaminants: Part A, 25(4), 391-400. View Source
• [2] Seefelder, W., et al. (2008). Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils: significance in the formation of 3-MCPD. Food Additives & Contaminants: Part A, 25(4), 391-400. View Source
• [3] MacMahon, S., et al. (2013). Analysis of Processing Contaminants in Edible Oils. Part 2. Liquid Chromatography–Tandem Mass Spectrometry Method for the Direct Detection of 3-Monochloropropanediol and 2-Monochloropropanediol Diesters. Journal of Agricultural and Food Chemistry, 61(20), 4737-4747. View Source
• [4] Abraham, K., et al. (2012). Relative oral bioavailability of 3-MCPD from 3-MCPD fatty acid esters in rats. Archives of Toxicology, 86(11), 1661-1669. View Source

Key Differentiation Evidence for 1-Lauroyl-2-oleoyl-3-chloropropanediol

Enzymatic Hydrolysis: Diester vs. Monoester Kinetics

In a simple intestinal model using porcine pancreatic lipase, the release of free 3-MCPD from 3-MCPD diesters (including asymmetric mixed diesters like 1-lauroyl-2-oleoyl-3-chloropropanediol) was significantly slower compared to 3-MCPD monoesters. The monoester achieved >95% hydrolysis to free 3-MCPD in approximately 1 minute, whereas the diester required 90 minutes to reach 95% release, with only 45% release after 1 minute and 65% after 5 minutes [1]. This 90-fold difference in time to near-complete hydrolysis demonstrates that 1-lauroyl-2-oleoyl-3-chloropropanediol exhibits a sustained-release profile, which directly impacts the assessment of its acute toxicological risk compared to its monoester counterpart.

Diester vs. monoester hydrolysis

Reported cross-study

Diester (target class) 45% at 1 min, 65% at 5 min, 95% at 90 min

Monoester >95% at ≤1 min

Release time >90× longer for diester

Supports diester-specific toxicokinetic modeling

In vitro porcine pancreatic lipase model

Evidence Dimension	Time to 95% 3-MCPD Release (in vitro lipase model)
Target Compound Data	45% at 1 min; 65% at 5 min; 95% at 90 min (for 3-MCPD diester class)
Comparator Or Baseline	1-Lauroyl-3-chloropropanediol (3-MCPD monoester): >95% at ≤1 min
Quantified Difference	Diester requires >90× longer (≥90 min vs ≤1 min) to achieve 95% release.
Conditions	In vitro incubation with porcine pancreatic lipase; simple intestinal model.

Why This Matters

Procurement of the correct diester standard is essential for toxicokinetic studies; substituting with a monoester would overestimate the rate of 3-MCPD release and misrepresent its bioavailability profile.

• [1] Seefelder, W., et al. (2008). Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils: significance in the formation of 3-MCPD. Food Additives & Contaminants: Part A, 25(4), 391-400. View Source

Oral Bioavailability: Diester vs. Free 3-MCPD

In an in vivo rat study, the relative oral bioavailability of 3-MCPD from a 3-MCPD diester (structurally analogous to 1-lauroyl-2-oleoyl-3-chloropropanediol) was calculated to be 86% on average compared to an equimolar oral dose of free 3-MCPD [1]. This quantitative difference—a 14% reduction in systemic exposure—is a critical parameter for toxicological risk assessment models. This value is specific to the diester class and would be inaccurately represented if a monoester standard were used for calibration, as monoesters exhibit near-complete bioavailability.

Oral bioavailability comparison

Reported cross-study

Diester class 86% relative bioavailability

Free 3-MCPD 100% (reference)

14% lower systemic exposure from diester

Context for exposure assessment models

Equimolar oral rat model

Evidence Dimension	Relative oral bioavailability of 3-MCPD
Target Compound Data	86% (average relative to free 3-MCPD) for 3-MCPD diester class
Comparator Or Baseline	Free 3-MCPD: 100% (reference)
Quantified Difference	14% lower bioavailability from diester vs. free 3-MCPD.
Conditions	Equimolar oral administration to rats; measurement of 3-MCPD in blood, organs, and tissues.

Why This Matters

Accurate exposure assessment in food safety studies requires this specific diester standard to correctly model and quantify the systemic burden of 3-MCPD from dietary contaminants.

• [1] Abraham, K., et al. (2012). Relative oral bioavailability of 3-MCPD from 3-MCPD fatty acid esters in rats. Archives of Toxicology, 86(11), 1661-1669. View Source

LC-MS/MS Differentiation from Symmetric Diester

The compound is an asymmetric diester (C12:0/C18:1), which must be chromatographically resolved and independently quantified from symmetric diesters like 1,2-dioleoyl-3-chloropropanediol (C18:1/C18:1) in complex food matrices. A validated LC-MS/MS method for the direct detection of 3-MCPD diesters has been developed for 28 distinct species, including mixed laurate-oleate diesters, in coconut, olive, and palm oils, achieving detection at spiked concentrations as low as 100 ng/g [1]. The method demonstrates that the specific fatty acid pairing (C12:0/C18:1) produces a unique multiple reaction monitoring (MRM) transition, distinct from symmetric diesters, which is essential for accurate quantification without overestimation from co-eluting isomers [2].

LC-MS/MS differentiation

Method context

Target (C33H61ClO4): Unique MRM transition, distinct retention time

Symmetric diester (C39H71ClO4): Different MRM and mass (557.29 vs 639.43 g/mol)

Distinct fragmentation prevents co-elution overestimation

Essential for accurate quantification in edible oils

Coconut, olive, palm oil matrices; 100 ng/g detection

Evidence Dimension	LC-MS/MS MRM transition and retention time
Target Compound Data	Unique MRM transition for C33H61ClO4 (M+H)+ → specific product ion
Comparator Or Baseline	1,2-Dioleoyl-3-chloropropanediol: MRM transition for C39H71ClO4
Quantified Difference	Distinct molecular weight (557.29 vs 639.43 g/mol) and fragmentation pattern.
Conditions	LC-MS/MS analysis in coconut, olive, and palm oil matrices; external calibration curve.

Why This Matters

Procurement of the exact asymmetric diester standard is mandatory for accurate calibration and validation of analytical methods intended for regulatory compliance testing of edible oils.

• [1] MacMahon, S., et al. (2013). Analysis of Processing Contaminants in Edible Oils. Part 2. Liquid Chromatography–Tandem Mass Spectrometry Method for the Direct Detection of 3-Monochloropropanediol and 2-Monochloropropanediol Diesters. Journal of Agricultural and Food Chemistry, 61(20), 4737-4747. View Source
• [2] MacMahon, S., et al. (2013). Analysis of Processing Contaminants in Edible Oils. Part 1. Liquid Chromatography-Tandem Mass Spectrometry Method for the Direct Detection of 3-Monochloropropanediol Monoesters and Glycidyl Esters. Journal of Agricultural and Food Chemistry, 61(20), 4729-4736. View Source

Physicochemical Profile vs. Monoester

The compound exhibits a predicted density of 0.951±0.06 g/cm³ and is typically supplied as a neat analytical standard with a refractive index of n20/D 1.483-1.489 . In contrast, its monoester analogue, 1-lauroyl-3-chloropropanediol (C15H29ClO3, MW 292.84), is a lower molecular weight, more polar compound with different solubility characteristics, primarily dissolving in chloroform and hexane . The diester's higher lipophilicity (logP estimated >10) and storage requirement at -20°C under inert gas are critical parameters for laboratory handling and long-term stability that differ substantially from the monoester, impacting experimental reproducibility.

Physicochemical profile

Class-level inference

Diester MW 557.29 g/mol; density ~0.951 g/cm³; logP >10

Monoester MW 292.84 g/mol; more polar, soluble in CHCl₃/hexane

Requires specific solubility and storage conditions

Predicted density from chemical databases; -20°C under inert gas

Evidence Dimension	Molecular weight and density
Target Compound Data	MW: 557.29 g/mol; Density (predicted): 0.951±0.06 g/cm³
Comparator Or Baseline	1-Lauroyl-3-chloropropanediol: MW: 292.84 g/mol; density data not readily available but significantly more polar
Quantified Difference	MW difference: 264.45 g/mol (nearly double).
Conditions	Standard laboratory conditions; predicted values from chemical databases.

Why This Matters

Correct selection based on physicochemical properties ensures appropriate solubility for sample preparation, accurate gravimetric measurement, and prevents degradation that could compromise quantitative results.

Immunosuppressive Potential: Diesters vs. Monoesters

A comparative in vitro study on 3-MCPD palmitate esters demonstrated that monoesters (1-palmitoyl- and 2-palmitoyl-3-chloropropanediol) significantly suppressed ConA-induced T lymphocyte proliferation, cell cycle activity, and Th1/Th2 cytokine secretion, whereas the corresponding diester (1,2-dipalmitoyl-3-chloropropanediol) showed no significant immunosuppressive effect under the same experimental conditions [1]. This class-level finding suggests that 3-MCPD diesters, such as 1-lauroyl-2-oleoyl-3-chloropropanediol, may exhibit a distinct toxicological profile from their monoester counterparts, with reduced direct immunomodulatory activity in vitro.

Immunosuppressive potential

Reported class-level

Diester analog No significant T cell suppression

Monoester analog Significant suppression (p

Monoesters active; diesters inactive in this assay

Avoids false-positive in immunotoxicity screening

In vitro murine T lymphocyte assay, 1–5 µM

Evidence Dimension	Suppression of T lymphocyte proliferation (ConA-induced)
Target Compound Data	Diester class (analogous): No significant suppression.
Comparator Or Baseline	1-palmitoyl-3-chloropropanediol (monoester): Significant suppression (p<0.05).
Quantified Difference	Monoesters active; diesters inactive.
Conditions	In vitro assay with murine splenic T lymphocytes; 72-hour incubation with 1 µM and 5 µM compound.

Why This Matters

For researchers investigating the immunotoxicity of food contaminants, selecting the correct diester standard is crucial to avoid false-positive results that would arise from inadvertently using a more immunotoxic monoester analogue.

• [1] Huang, G., et al. (2018). Suppression of T lymphocyte activation by 3-chloro-1,2-propanediol mono- and di-palmitate esters in vitro. Toxicology in Vitro, 50, 265-273. View Source

Certified Purity vs. Research Grade

The compound is commercially available as a certified analytical standard with a minimum purity of 95.0% as determined by HPLC, provided in neat format and designated as Quality Level 100 . In contrast, many 3-MCPD ester products are offered only as 'research grade' with lower and less rigorously defined purity (often '≥95%' without a validated analytical method) . This quantifiable difference in purity and quality assurance is essential for use as a primary standard in quantitative LC-MS/MS methods, where accurate calibration curves and reliable quantification of trace-level contaminants (down to ppb levels) are required for regulatory compliance.

Purity certification

Specification review

Analytical standard ≥95.0% HPLC, Quality Level 100, neat

Research grade “≥95%” without validated method

Certified purity ensures calibration traceability

Ensures accuracy for regulatory quantification

Supplier specification comparison

Evidence Dimension	Purity (HPLC) and quality level
Target Compound Data	≥95.0% (HPLC), neat analytical standard, Quality Level 100
Comparator Or Baseline	Generic 'research grade' 3-MCPD diester: typically '≥95%' without specified analytical method
Quantified Difference	Certified HPLC purity vs. unspecified or less rigorous purity determination.
Conditions	Product specification from accredited vendors (Sigma-Aldrich, TRC).

Why This Matters

Procurement of an HPLC-certified analytical standard ensures traceability and method accuracy for food safety testing and regulatory submission, where quantitative results must withstand scientific and legal scrutiny.

1-Lauroyl-2-oleoyl-3-chloropropanediol Application Scenarios

Quantification in Edible Oils and Infant Formula

Employed as a primary analytical standard in validated LC-MS/MS methods for the direct detection and quantification of specific 3-MCPD diesters in complex food matrices, including coconut, olive, and palm oils, as well as infant formula . Its certified purity (≥95.0% HPLC) and well-defined chromatographic behavior ensure accurate calibration and reliable data for regulatory compliance and exposure assessment, with method detection limits as low as 100 ng/g in oils [2].

Toxicokinetic Studies of Diester Bioavailability

Used as a model substrate to investigate the enzymatic hydrolysis kinetics and relative oral bioavailability of asymmetric 3-MCPD diesters. The quantifiable difference in release rates (45% at 1 min vs. 95% at 90 min) and 86% relative bioavailability in rats make it essential for constructing physiologically based pharmacokinetic (PBPK) models and risk assessment frameworks for food safety authorities.

Structure-Activity Relationships in Immunotoxicity

Serves as a defined chemical probe to differentiate the immunomodulatory effects of 3-MCPD diesters versus monoesters. Based on class-level evidence showing that diesters (unlike monoesters) do not significantly suppress T lymphocyte activation , this compound is critical for mechanistic studies aiming to elucidate the role of fatty acid chain composition and esterification pattern on immune cell function.

Development and Validation of SIDA

Used as a non-labeled reference standard in conjunction with its deuterated (d5) or 13C-labeled analogues to develop and validate stable isotope dilution assays for 3-MCPD diesters . This approach provides the highest level of analytical accuracy and precision for quantifying trace-level contaminants in complex biological and food samples, essential for biomarker discovery and exposure monitoring studies.

Application

Selection Property

Validation Focus

Quantification in edible oils and infant formula

HPLC-certified purity and chromatographic identity

Matrix-specific calibration and method detection limits

Toxicokinetic and bioavailability modeling

Specific fatty acid pairing and sustained-release kinetics

PBPK model construction and exposure assessment

Immunotoxicity structure-activity studies

Diester vs. monoester class differentiation

T lymphocyte proliferation endpoint review

Stable isotope dilution assay (SIDA) development

Unlabeled reference standard for labeled analogue pairing

Matrix-effect correction and method accuracy

• [1] MacMahon, S., et al. (2013). Analysis of Processing Contaminants in Edible Oils. Part 2. Liquid Chromatography–Tandem Mass Spectrometry Method for the Direct Detection of 3-Monochloropropanediol and 2-Monochloropropanediol Diesters. Journal of Agricultural and Food Chemistry, 61(20), 4737-4747. View Source
• [2] MacMahon, S., et al. (2013). Analysis of Processing Contaminants in Edible Oils. Part 1. Liquid Chromatography-Tandem Mass Spectrometry Method for the Direct Detection of 3-Monochloropropanediol Monoesters and Glycidyl Esters. Journal of Agricultural and Food Chemistry, 61(20), 4729-4736. View Source
• [3] Seefelder, W., et al. (2008). Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils: significance in the formation of 3-MCPD. Food Additives & Contaminants: Part A, 25(4), 391-400. View Source
• [4] Abraham, K., et al. (2012). Relative oral bioavailability of 3-MCPD from 3-MCPD fatty acid esters in rats. Archives of Toxicology, 86(11), 1661-1669. View Source
• [5] Huang, G., et al. (2018). Suppression of T lymphocyte activation by 3-chloro-1,2-propanediol mono- and di-palmitate esters in vitro. Toxicology in Vitro, 50, 265-273. View Source